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Structural Overview of Basic Chromium(III) Acetate

The fundamental building block of basic chromium(III) acetate is a cationic complex with the formula

[Cr₃O(O₂CCH₃)₆(OH₂)₃]⁺ [1]. This structure consists of the following key features:

Trinuclear Core: The complex contains three chromium (Cr³⁺) ions.

µ₃-Oxo Bridge: A central, triply-bridging oxygen atom (O²⁻) connects the three metal centers.
Six Acetate Bridges: Six acetate ions (CH₃COO⁻) form bridging ligands between pairs of chromium

atoms. Each acetate group binds to two metal centers in a bridging bidentate mode.
Three Terminal Aquo Ligands: Three water molecules (H₂O) complete the coordination sphere, with

one bonded to each chromium atom.
Octahedral Geometry: Each chromium ion achieves an octahedral coordination geometry. The

coordination is fulfilled by the central oxo ligand, four oxygen atoms from four different acetate
bridges, and the oxygen atom from a water molecule [1].

This structure is not a simple Cr(CH₃COO)₃ salt, and evidence for such a simple monomeric form is lacking

[1].

Detailed Structural Data

The table below summarizes key structural parameters for basic chromium(III) acetate and, for

comparison, chromium(II) acetate, which has a different dinuclear structure.
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Property Basic Chromium(III) Acetate Chromium(II) Acetate (Dihydrate)

Molecular Unit Trinuclear cation
[Cr₃O(O₂CCH₃)₆(OH₂)₃]⁺ [1]

Dinuclear molecule
Cr₂(O₂CCH₃)₄(H₂O)₂ [2]

Chromium Oxidation
State

+3 [1] +2 [2]

Primary Bridging
Ligand

µ₃-oxo ion [1] Four µ-acetate ions [2]

Metal-Metal
Interaction

Connected via oxo bridge Quadruple Cr–Cr bond [2]

Cr···Cr Distance Information not specified in search
results

~236.2 pm (in dihydrate) [2]

Coordination
Geometry

Octahedral for each Cr³⁺ [1] Octahedral for each Cr²⁺ [2]

Magnetic Properties Information not specified in search
results

Diamagnetic (due to metal-metal
bond) [2]

Preparation and Synthesis

Basic Chromium(III) Acetate This compound has been prepared using a method dating back to 1909 [1]. A

modern patent describes a synthesis involving the reaction of chromic oxide (CrO₃) with acetic acid in water

in the presence of an initiator (an aminated compound) at 70–80 °C [3].

Chromium(II) Acetate This derivative is typically prepared by first reducing an aqueous solution of a

Cr(III) salt with zinc to form a blue Cr²⁺ solution. Subsequent treatment with sodium acetate causes the

immediate precipitation of chromium(II) acetate dihydrate as a bright red powder [2]. [ \text{2 Cr³⁺ + Zn →

2 Cr²⁺ + Zn²⁺} ] [ \text{2 Cr²⁺ + 4 CH₃COO⁻ + 2 H₂O → Cr₂(O₂CCH₃)₄(H₂O)₂} ]

The anhydrous form can be obtained by heating the dihydrate at 100 °C, but it is particularly sensitive to

oxygen [2].
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Analytical Characterization Methods

Several analytical techniques are used to confirm the structure of basic chromium acetate in solution and

solid state:

X-ray Crystallography: This is the definitive method for determining the solid-state structure,

confirming the trinuclear core with octahedral chromium centers [1].
Ion Exchange Chromatography: This method can separate the complexes based on their ionic

charge, confirming the cationic nature of the [Cr₃O]⁺ unit [4].
Mass Spectrometry: Fast Atom Bombardment (FAB) mass spectrometry has been used to confirm

the existence of the cyclic chromium trimer in solution [4].
Vibrational and NMR Spectroscopy: FT-IR spectroscopy is used to identify characteristic peaks for

ionic, unidentate, bidentate, and bridging acetate groups. ²H NMR has also been employed to study
these ligands [4].

Structural Comparison with Chromium(II) Acetate

It is crucial to distinguish basic chromium(III) acetate from chromium(II) acetate, as they are

fundamentally different compounds. The following diagram illustrates their core structural differences.
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Structural relationships between different chromium acetates.
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Conclusion

In summary, basic chromium(III) acetate is defined by its unique oxo-bridged trinuclear structure with

octahedral coordination at each metal center. This stands in contrast to the dinuclear, quadruply-bonded

structure of chromium(II) acetate. The preparation, analytical characterization, and structural details

provided here offer a comprehensive technical reference for researchers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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